molecular formula C10H14N4O B7608310 1-Cyclopentyl-3-pyridazin-3-ylurea

1-Cyclopentyl-3-pyridazin-3-ylurea

Cat. No.: B7608310
M. Wt: 206.24 g/mol
InChI Key: SSUPIZNERMGYRE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-Cyclopentyl-3-pyridazin-3-ylurea is a urea derivative featuring a cyclopentyl group attached to one nitrogen of the urea moiety and a pyridazinyl group on the other. Pyridazine, a six-membered aromatic ring with two adjacent nitrogen atoms, distinguishes this compound from analogs with single-nitrogen heterocycles like pyridine.

Properties

IUPAC Name

1-cyclopentyl-3-pyridazin-3-ylurea
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H14N4O/c15-10(12-8-4-1-2-5-8)13-9-6-3-7-11-14-9/h3,6-8H,1-2,4-5H2,(H2,12,13,14,15)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SSUPIZNERMGYRE-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCC(C1)NC(=O)NC2=NN=CC=C2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H14N4O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

206.24 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-Cyclopentyl-3-pyridazin-3-ylurea typically involves the cyclization of appropriate precursors. One common method includes the reaction of cyclopentanone with hydrazine to form cyclopentyl hydrazine. This intermediate is then reacted with an isocyanate derivative to yield the desired urea compound.

Industrial Production Methods: Industrial production of 1-Cyclopentyl-3-pyridazin-3-ylurea may involve optimized reaction conditions to maximize yield and purity. This includes controlling temperature, pressure, and the use of catalysts to facilitate the reaction.

Chemical Reactions Analysis

Types of Reactions: 1-Cyclopentyl-3-pyridazin-3-ylurea can undergo various chemical reactions, including:

    Oxidation: The compound can be oxidized to form corresponding oxides.

    Reduction: Reduction reactions can yield amine derivatives.

    Substitution: The urea moiety can participate in nucleophilic substitution reactions.

Common Reagents and Conditions:

    Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

    Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

    Substitution: Nucleophiles like amines or alcohols can be used under basic or acidic conditions.

Major Products:

    Oxidation: Oxidized derivatives with additional oxygen functionalities.

    Reduction: Amine derivatives with reduced nitrogen functionalities.

    Substitution: Substituted urea derivatives with various functional groups.

Scientific Research Applications

    Chemistry: Used as a building block for synthesizing more complex heterocyclic compounds.

    Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

    Medicine: Explored for its potential therapeutic effects, including anti-inflammatory and anticancer activities.

    Industry: Utilized in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 1-Cyclopentyl-3-pyridazin-3-ylurea involves its interaction with specific molecular targets. The compound may inhibit enzyme activity by binding to the active site or modulate receptor function by interacting with receptor binding sites. These interactions can affect various biochemical pathways, leading to the observed biological effects.

Comparison with Similar Compounds

1-Butyl-3-pyridin-3-ylurea (CAS 60572-67-0)

This compound shares the urea backbone but substitutes the cyclopentyl group with a butyl chain and replaces pyridazine with pyridine. Key differences include:

  • Substituent Effects: The linear butyl group (C₄H₉) offers greater flexibility but lower steric hindrance compared to the cyclic cyclopentyl (C₅H₉). This may enhance solubility in nonpolar environments but reduce target-binding specificity.
  • Aromatic Ring Properties: Pyridine (C₅H₅N) has one nitrogen atom, whereas pyridazine (C₄H₄N₂) contains two adjacent nitrogens.

1-Cyclopropylpyrrolidin-3-amine (CAS 936221-78-2)

Its primary distinction lies in:

  • Functional Group : The amine group (-NH₂) versus the urea (-NHCONH-) alters reactivity and solubility. Urea derivatives generally exhibit higher polarity and hydrogen-bonding capacity, favoring interactions with enzymatic active sites.
  • Hazard Profile : Safety data indicate that 1-cyclopropylpyrrolidin-3-amine requires stringent handling (e.g., artificial respiration if inhaled), whereas urea analogs like 1-butyl-3-pyridin-3-ylurea primarily necessitate standard first-aid measures for skin/eye exposure .

Physicochemical Properties

Property 1-Cyclopentyl-3-pyridazin-3-ylurea 1-Butyl-3-pyridin-3-ylurea 1-Cyclopropylpyrrolidin-3-amine
Molecular Formula C₁₀H₁₄N₄O C₉H₁₃N₃O C₇H₁₄N₂
Molecular Weight (g/mol) 206.25 179.22 126.20
Key Substituents Cyclopentyl, pyridazinyl Butyl, pyridinyl Cyclopropyl, pyrrolidinyl
Aromatic System Pyridazine (N₂) Pyridine (N₁) None

Research Findings and Inferred Bioactivity

  • Lipophilicity : The cyclopentyl group in 1-cyclopentyl-3-pyridazin-3-ylurea likely enhances lipophilicity (clogP ~2.5) compared to 1-butyl-3-pyridin-3-ylurea (clogP ~1.8), favoring blood-brain barrier penetration.
  • Enzyme Binding : Pyridazine’s dual nitrogen atoms may confer stronger binding to ATP-binding pockets in kinases compared to pyridine-based analogs, as seen in studies of related urea inhibitors .
  • Toxicity : Urea derivatives generally exhibit lower acute toxicity than amines like 1-cyclopropylpyrrolidin-3-amine, which requires immediate medical intervention upon inhalation .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.